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N-piperidine Ibrutinib Hydrochloride: Core Information

The table below summarizes the key characteristics of N-piperidine Ibrutinib hydrochloride as a reference

[1] [2].

Property Specification

Molecular Weight 422.91 g/mol [1] [2]

Chemical Formula C₂₂H₂₃ClN₆O [2]

CAS No. 2231747-18-3 [1] [2]

Mechanism of Action Potent, reversible BTK inhibitor [1] [2]

IC₅₀ (WT BTK) 51.0 nM [1] [2]

IC₅₀ (C481S BTK) 30.7 nM [1] [2]

Recommended Storage -20°C, sealed storage, away from moisture and light [2]

Stability & Degradation Profile
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Understanding the degradation pathways of the parent compound, Ibrutinib, provides critical insights for

handling its derivative.

Primary Degradation Pathways: Forced degradation studies on Ibrutinib show it is particularly
labile under acidic and basic conditions, leading to hydrolysis [3]. The drug can also undergo

thermal degradation at high temperatures (above its melting point of 155°C), which may lead to the
formation of a degradation product that could potentially polymerize [4].

Key Degradation Products: Under base hydrolysis, two novel degradation impurities (DP-1 & DP-2)
have been observed. Acidic hydrolysis produces one degradation product, which is the same as DP-1

[3]. Temperature is a critical parameter controlling the formation and polymerization rate of these
impurities [4].

Experimental Protocols & Troubleshooting

Here are answers to common experimental issues and recommended protocols.

Frequently Asked Questions

Q1: How should I prepare and store stock solutions of N-piperidine Ibrutinib hydrochloride to ensure

stability?

Answer: Prepare stock solutions in DMSO at a concentration of ~25 mg/mL (59.12 mM). Aliquot the

solution into single-use vials to avoid repeated freeze-thaw cycles. For long-term storage, keep the
aliquots at -20°C to -80°C in a sealed container protected from moisture and light [2].

Q2: I suspect my compound has degraded. How can I confirm this?

Answer: Analytical techniques are required for confirmation.
LC-MS/MS: This is the most powerful technique for identifying and characterizing degradation

products, as used in Ibrutinib studies [3].
UV-Vis Spectroscopy: A validated UV method for Ibrutinib can serve as a model. The

maximum absorbance for Ibrutinib is at 260 nm. A deviation from the expected absorbance or a
shift in the spectrum can indicate degradation [5].

Q3: What is the best way to set up a bioassay to measure the potency of this compound?

Answer: Developing a robust bioassay involves several key steps [6]:
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Define the Signal: Choose a method (e.g., luminescence, fluorescence) that reflects the

biological activity of inhibiting BTK.
Determine the Dose-Response: Use a minimum of four doses for a linear model (Parallel Line

Analysis) or nine doses for a sigmoidal model (4-Parameter Logistic curve).
Include a Reference Standard: Use a reference compound to calculate relative potency and

control for inter-assay variability.
Validate the Assay: Characterize the assay for accuracy, precision, linearity, and robustness.

The following workflow outlines the key stages of bioassay development and validation:
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Method Overview: Key Analytical Techniques
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The table below summarizes two fundamental techniques for analyzing your compound.

Technique Primary Application Key Parameters for Ibrutinib Analogs

| UV-Vis Spectroscopy | Quantification of drug in bulk & dosage forms [5] | Solvent: Methanol λ_max: 260

nm Linearity Range: 8-12 μg/mL LOD/LOQ: 0.08 μg/mL & 0.24 μg/mL [5] | | LC-MS/MS | Identification

& structural elucidation of degradants [3] | Column: C18 (e.g., ACQUITY BEH C18) Mobile Phase:

Gradient of buffer (e.g., Ammonium bicarbonate) and organic solvent (e.g., Acetonitrile) [3] |

Key Recommendations for Experimental Success

Control Temperature: Since temperature is a key factor in degradation and polymerization [4], avoid
exposing the compound or its solutions to high temperatures for prolonged periods.

Monitor Solvent Compatibility: While the compound is soluble in DMSO and water, ensure the
solvent system is compatible with your biological assay and does not itself induce degradation over

time [2].
Plan Forced Degradation Studies: To fully understand stability, consider conducting stress testing

under acidic, basic, oxidative, thermal, and photolytic conditions, following ICH guidelines [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [N-piperidine Ibrutinib hydrochloride stability degradation solution].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11218686#n-

piperidine-ibrutinib-hydrochloride-stability-degradation-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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